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Compound of Interest

Compound Name: Tributyl phosphate

Cat. No.: B1683023 Get Quote

Essential Safety and Handling Guide for Tributyl
Phosphate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Tributyl phosphate (TBP) in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe and

compliant use of this chemical.

Tributyl phosphate is a colorless to pale yellow, odorless liquid used as a solvent, plasticizer,

and anti-foaming agent.[1] While versatile, it presents several health and safety risks that

necessitate careful handling and adherence to established safety protocols.

Health Hazards of Tributyl Phosphate
Exposure to Tributyl phosphate can occur through inhalation, skin contact, eye contact, and

ingestion.[2] The adverse health effects depend on the dose, route, and duration of exposure.

[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1683023?utm_src=pdf-interest
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1880.pdf
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.inchem.org/documents/icsc/icsc/eics0584.htm
https://www.gov.uk/government/publications/tributyl-phosphate-properties-and-incident-management/tributyl-phosphate-general-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route Acute (Short-Term) Effects Chronic (Long-Term) Effects

Inhalation

Irritation of the nose, throat,

and lungs, causing coughing

and shortness of breath.[1]

Higher exposures can lead to

pulmonary edema, a medical

emergency.[1] Other

symptoms may include

headache, drowsiness, and

tremors.[1]

Repeated exposure may lead

to the development of

bronchitis with symptoms like a

persistent cough and phlegm.

[1]

Skin Contact

Can cause irritation, redness,

and swelling.[4] The substance

can be absorbed through the

skin.[1][2]

Prolonged or repeated

exposure may cause damage

to the bladder and blood

system.[4]

Eye Contact

Can cause severe irritation

with symptoms like redness,

tearing, stinging, and pain.[2]

[3][4]

Not specified in the provided

results.

Ingestion

May irritate the mouth, throat,

and stomach, leading to

abdominal pain, nausea, and

vomiting.[4] May also cause

effects on the bladder.[2]

Potential for damage to the

bladder.[2][4]

Tributyl phosphate is also suspected of causing cancer and is classified as a Category 2

reproductive toxicant, meaning it may have adverse effects on fertility and development.[5][6][7]

Exposure Limits
Various regulatory bodies have established occupational exposure limits for Tributyl
phosphate to minimize the risk of adverse health effects.
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Organization Limit Type Value

OSHA (Occupational Safety

and Health Administration)

PEL-TWA (Permissible

Exposure Limit - Time-

Weighted Average)

5 mg/m³[8]

NIOSH (National Institute for

Occupational Safety and

Health)

IDLH (Immediately Dangerous

to Life or Health)
30 ppm[8]

ACGIH (American Conference

of Governmental Industrial

Hygienists)

TLV-TWA (Threshold Limit

Value - Time-Weighted

Average)

5 mg/m³ (as TWA); A3

(confirmed animal carcinogen

with unknown relevance to

humans)[2]

CAMEO Chemicals TLV-TWA 0.2 ppm[8]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Tributyl
phosphate to prevent exposure.
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Protection Type Recommended Equipment Specifications and Notes

Eye Protection
Safety goggles or safety

glasses with side shields.[4][8]

Must be worn to prevent

splashes and contact with

vapors.[3][9]

Skin Protection

Solvent-resistant or rubber

gloves.[1][8] Protective

clothing, including long-

sleeved shirts, long pants, and

protective footwear.[4][9]

Nitrile gloves are often

recommended for protection

against oils, greases, acids,

and caustics, but are not

suitable for strong oxidizing

agents, aromatic solvents,

ketones, and acetates.[10]

Butyl rubber gloves offer

protection against a wide

variety of chemicals but may

not be suitable for aliphatic

and aromatic hydrocarbons.

[10] It is crucial to check the

glove manufacturer's chemical

compatibility chart.[7][11]

Contaminated clothing should

be removed promptly and

laundered by trained

individuals.[1]
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Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges and

N-95 filters should be worn if

ventilation is inadequate or

airborne concentrations are

unknown.[2][4]

For exposures over 0.2 mg/m³,

a MSHA/NIOSH-approved

supplied-air respirator with a

full facepiece operated in a

positive-pressure mode is

recommended.[1] For potential

exposures above 30 ppm

(IDLH), a MSHA/NIOSH-

approved self-contained

breathing apparatus (SCBA)

with a full facepiece in positive-

pressure mode is required.[1]

[12]

Operational and Disposal Plans
Safe Handling Procedures

Ventilation: Always handle Tributyl phosphate in a well-ventilated area.[13] Use local

exhaust ventilation or other engineering controls to maintain airborne concentrations below

exposure limits.[4]

Avoid Contact: Avoid all personal contact, including inhalation of vapors and direct contact

with skin and eyes.[13][14]

Hygiene Practices: Do not eat, drink, or smoke in areas where Tributyl phosphate is

handled or stored.[1][9] Wash hands thoroughly after handling.[1][9]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.

[13][14] Keep away from heat, sparks, and open flames.[9] Store separately from bases and

strong oxidants.[2]

Emergency Equipment: Ensure that emergency eyewash fountains and safety showers are

readily accessible in the immediate work area.[1]

Spill and Leak Response
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Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]

Ventilate: Ventilate the area of the spill or leak.[1]

Remove Ignition Sources: Eliminate all sources of ignition.[1][13]

Containment: Wearing appropriate PPE, contain the spill. Absorb the liquid with an inert

material such as vermiculite, dry sand, or earth.[1][2] Do not use combustible materials like

sawdust.

Collection: Collect the absorbed material and place it into sealed, labeled containers for

disposal.[1][2][14]

Decontamination: Clean the spill area thoroughly with soap and water.[6]

Reporting: Notify the appropriate environmental health and safety personnel.

Disposal Plan
Waste Characterization: Tributyl phosphate and materials contaminated with it may be

classified as hazardous waste.[1]

Containerization: Collect waste in suitable, closed, and clearly labeled containers.[13][14] Do

not mix with other waste.[14]

Disposal Method: Dispose of the waste through a licensed disposal company.[14] A common

method is to dissolve the Tributyl phosphate in a combustible solvent and incinerate it in a

chemical incinerator equipped with an afterburner and scrubber.[14]

Regulatory Compliance: All disposal activities must be in accordance with local, regional,

and national environmental regulations.[1][14][15] Do not let the product enter drains or

waterways.[13][14]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air.[6][8] If breathing

has stopped, provide artificial respiration.[8]

Seek immediate medical attention.[6][8]

Skin Contact

Immediately remove all contaminated clothing.

[13] Wash the affected area with plenty of soap

and water.[6][8] Seek medical attention if

irritation occurs or persists.[6][15]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[8][15] Remove contact lenses if present and

easy to do.[9][15] Seek immediate medical

attention.[6][13]

Ingestion

Rinse the mouth with water.[2][6][9] Do NOT

induce vomiting.[9] Seek immediate medical

attention.[9][15]

Workflow for Handling Tributyl Phosphate
The following diagram illustrates the logical workflow for the safe handling of Tributyl
phosphate, from initial preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIBUTYL-PHOSPHATE-CASNO-126-73-06352-EN.aspx
https://cameochemicals.noaa.gov/chris/TBP.pdf
https://cameochemicals.noaa.gov/chris/TBP.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIBUTYL-PHOSPHATE-CASNO-126-73-06352-EN.aspx
https://cameochemicals.noaa.gov/chris/TBP.pdf
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIBUTYL-PHOSPHATE-CASNO-126-73-06352-EN.aspx
https://cameochemicals.noaa.gov/chris/TBP.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIBUTYL-PHOSPHATE-CASNO-126-73-06352-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC169930010&productDescription=TRIBUTYL+PHOSPHATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/chris/TBP.pdf
https://www.fishersci.com/store/msds?partNumber=AC169930010&productDescription=TRIBUTYL+PHOSPHATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.valudor.com/wp-content/uploads/2024/04/Tributyl-Phosphate-TBP.pdf
https://www.fishersci.com/store/msds?partNumber=AC169930010&productDescription=TRIBUTYL+PHOSPHATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIBUTYL-PHOSPHATE-CASNO-126-73-06352-EN.aspx
https://bisleyinternational.com/wp-content/uploads/2021/06/Triisobutyl-Phosphate-26255-6-Haz-USA-issue-041217.pdf
https://www.inchem.org/documents/icsc/icsc/eics0584.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIBUTYL-PHOSPHATE-CASNO-126-73-06352-EN.aspx
https://www.valudor.com/wp-content/uploads/2024/04/Tributyl-Phosphate-TBP.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Tributyl-Phosphate-TBP.pdf
https://www.valudor.com/wp-content/uploads/2024/04/Tributyl-Phosphate-TBP.pdf
https://www.fishersci.com/store/msds?partNumber=AC169930010&productDescription=TRIBUTYL+PHOSPHATE+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.benchchem.com/product/b1683023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation & Planning

2. Handling & Use

3. Post-Handling & Cleanup

4. Waste & Emergency

Assess Risks & Review SDS

Ensure Proper Ventilation

Verify Emergency Equipment
(Eyewash, Shower)

Select & Inspect PPE

Don Appropriate PPE

Handle in Ventilated Area

Dispense Carefully
(Avoid Splashes & Vapors)

In Case of Spill:
Follow Spill Response Protocol

Spill Occurs

Keep Containers Closed

Decontaminate Work Area

Doff & Inspect PPE

Wash Hands Thoroughly

Segregate Hazardous Waste

Label & Store Waste Securely

Arrange for Professional Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1683023?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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